![molecular formula C12H16N4 B7556387 N-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-2-methylaniline](/img/structure/B7556387.png)
N-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-2-methylaniline
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Overview
Description
N-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-2-methylaniline, also known as DMMA, is a chemical compound that has been extensively studied for its potential use in scientific research. DMMA is a triazole-based compound that has been shown to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-2-methylaniline is not fully understood. However, it is believed that N-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-2-methylaniline exerts its biological activities through the inhibition of key enzymes and proteins in various biological pathways.
Biochemical and Physiological Effects:
N-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-2-methylaniline has been shown to have various biochemical and physiological effects. It has been shown to have antimicrobial and antifungal properties, which make it a potential candidate for the development of new antibiotics and antifungal agents. N-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-2-methylaniline has also been shown to have anticancer properties, which make it a potential candidate for the development of new cancer therapies.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-2-methylaniline is its ability to selectively inhibit key enzymes and proteins in various biological pathways. This makes it a potential candidate for the development of new drugs that target specific biological pathways. However, one of the limitations of N-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-2-methylaniline is its potential toxicity. Further studies are needed to determine the safety and efficacy of N-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-2-methylaniline in vivo.
Future Directions
There are several future directions for the study of N-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-2-methylaniline. One potential direction is the development of new antimicrobial and antifungal agents based on the structure of N-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-2-methylaniline. Another potential direction is the development of new cancer therapies based on the anticancer properties of N-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-2-methylaniline. Additionally, further studies are needed to determine the safety and efficacy of N-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-2-methylaniline in vivo, which could lead to the development of new drugs for the treatment of various diseases.
Synthesis Methods
N-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-2-methylaniline can be synthesized through a multistep process that involves the reaction of 2-methylaniline with 4,5-dimethyl-1,2,4-triazole-3-thiol in the presence of a base. The resulting product is then purified through column chromatography to obtain N-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-2-methylaniline in its pure form.
Scientific Research Applications
N-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-2-methylaniline has been extensively studied for its potential use in scientific research. It has been shown to have various biological activities, including antimicrobial, antifungal, and anticancer properties. N-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-2-methylaniline has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems.
properties
IUPAC Name |
N-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-2-methylaniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4/c1-9-6-4-5-7-11(9)13-8-12-15-14-10(2)16(12)3/h4-7,13H,8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKRZMKLGTLWPHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NCC2=NN=C(N2C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-2-methylaniline |
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